4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butanal

• CAS No.: 769169-74-6
• Molecular Formula: C6H6F6O
• Molecular Weight: 208.10 g/mol
• IUPAC Name: 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanal
• InChI: InChI=1S/C6H6F6O/c7-5(8,9)1-4(3-13)2-6(10,11)12/h3-4H,1-2H2
• InChI Key: LPBOCGULFQLXAH-UHFFFAOYSA-N
• Canonical SMILES: C(C(CC(F)(F)F)C=O)C(F)(F)F

Description

4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butanal is a useful research compound. Its molecular formula is C6H6F6O and its molecular weight is 208.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4,4,4-trifluoro-N-methoxy-N-methyl-2-(2,2,2-trifluoroethyl)-butyramide (2.67 g, 10 mmol) in CH2Cl2 (10 mL) was added diisobutylaluminum hydride (2.9 mL, 16 mmol) over 10 minutes at −70° C. The reaction mixture was stirred at −70° C. for 40 minutes, then transferred via a cannula to a flask containing 30 mL of 2N HCl at 0° C. Ten mL of concentrated HCl was added, and the mixture was stirred at 25° C. for 30 minutes. The phases were split and the aqueous phase was extracted with 5 mL of CH2Cl2. The combined organic phase was washed with brine and dried over MgSO4. NMR analysis of the solution using an internal standard indicated formation of the title product in 65% yield. The solution was used as such for further transformations.

Synthesis routes and methods III

Procedure details

A solution of 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butan-1-ol (1.5 g, 7.14 mmol) in CH2Cl2 saturated with water (30 mL) was stirred under nitrogen at 0° C. Dess-Martin periodinane reagent (6.35g, 14.99 mmol) was added in one portion. The resulting suspension was stirred at 25° C., monitoring the progress of reaction by TLC analysis (1:2 EtOAc/hexane). As the rate of conversion of the starting material slowed, additional 2 mL portions of CH2Cl2 saturated with water were added (three portions over 15 min). After 19 h at 25° C., the reaction was complete by TLC. The solution was diluted with Et2O (50 mL) and a solution of sodium thiosulfate, Na2S2O3 (73.33 mmol, 11.6g, 11 eq) in 80% saturated aqueous sodium bicarbonate solution (50 mL) was added. The mixture was stirred rapidly for 10 min until both phases were clear. The layers were separated and the aqueous phase was extracted with ether (30 mL). The combined organic layers were washed sequentially with saturated aqueous sodium bicarbonate (10 mL) and brine (15 mL), then dried over MgSO4, filtered and concentrated to 50% of its original volume to give 4,4,4-trifluoro-2-(2,2,2-trifluoro-ethyl)-butyraldehyde as a solution (20 mL). Mass Spectrum (+ESI): (M+H)+.

Synthesis routes and methods IV

Procedure details

To a solution of 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butan-1-ol (5.0 g, 24 mmol) in CH2Cl2 (80 mL) was added Dess-Martin periodinane reagent (10 g, 24 mmol). The reaction mixture was subsequently stirred for 20 hours at 25° C. The solution was diluted with Et2O (200 mL) and a 1:1 mixture of 10% sodium thiosulfate and saturated NaHCO3 (200 mL) was added. The mixture was stirred rapidly for 10 min until both phases were clear. The layers were separated and the aqueous phase was extracted with Et2O (100 mL). The combined organic layers were washed with brine (100 mL), dried over Na2SO4, filtered and concentrated to 50% of its original volume to give 4,4,4-trifluoro-2-(2,2,2-trifluoro-ethyl)-butyraldehyde that was used as is for the subsequent reaction.